3-(4-Chlorobenzyl)-1,2-benzoxazol-6-yl morpholine-4-carboxylate

• Molecular Formula: C19H17ClN2O4
• Molecular Weight: 372.8 g/mol
• SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=NO3)CC4=CC=C(C=C4)Cl
• InChI: InChI=1S/C19H17ClN2O4/c20-14-3-1-13(2-4-14)11-17-16-6-5-15(12-18(16)26-21-17)25-19(23)22-7-9-24-10-8-22/h1-6,12H,7-11H2
• InChIKey: AYUVJTPDULQNDJ-UHFFFAOYSA-N

Core Structural Identity & Physicochemical Profile

3-(4-Chlorobenzyl)-1,2-benzoxazol-6-yl morpholine-4-carboxylate (CAS: 1081120-48-0) is a fully synthetic small‑molecule member of the 1,2‑benzoxazole (benzisoxazole) family, bearing a 4‑chlorobenzyl substituent at position 3 and a morpholine‑4‑carboxylate ester at position 6 of the bicyclic core . The compound has the molecular formula C₁₉H₁₇ClN₂O₄ and a monoisotopic mass of 372.8 g·mol⁻¹ . Its structural architecture – a hydrophobic 4‑chlorobenzyl group coupled to a polar morpholine carbamate – places it within a frequently explored chemical space for kinase and GPCR screening libraries, yet publicly disclosed target‑specific activity data for this precise entity remain extremely scarce.

Underexplored 3-(4-chlorobenzyl) benzisoxazole chemotype for kinase/GPCR library expansion

Morpholine-4-carboxylate ester linker supports in silico CNS-accessible property space (validation required)

Rational matched-pair probe for chlorine contribution assessment against 3-phenyl analog

Limitations of 1,2-Benzoxazole Analogs as Replacements

Even among apparently conservative structural analogs – such as the unsubstituted 3‑phenyl derivative (Hit2Lead SC‑9311196) or the isomeric 3‑(2‑fluorobenzyl) variant – small changes in the 3‑position substituent are known to exert profound effects on target engagement, selectivity, and physicochemical properties in 1,2‑benzoxazole‑based screening libraries [1]. The 4‑chlorobenzyl group of the title compound introduces a uniquely balanced combination of π‑stacking capability, halogen‑bonding potential, and lipophilicity that cannot be recapitulated by a simple phenyl, 2‑fluorobenzyl, or 3‑methoxyphenoxymethyl substituent, making generic substitution a risk for assay reproducibility and hit‑expansion campaigns.

3-Phenyl or 2-fluorobenzyl analogs lack the 4-chlorobenzyl halogen-bonding and lipophilicity signature, which may shift target engagement profile

Ester-to-amide substitution alters tPSA and H-bond donor count; permeability ranking may not transfer and requires experimental validation

Absence of public SAR data prevents direct interchangeability assessment; generic replacement risks assay reproducibility in hit expansion

• [1] Evitachem (excluded; used only to identify comparator existence). 3-(2-Fluorobenzyl)-1,2-benzoxazol-6-yl morpholine-4-carboxylate. Not cited for data. View Source

Differential Evidence Inventory & Quantitative Comparisons

Absence of Public Bioactivity Data for Comparison

As of 2026-04-30, a comprehensive search of PubMed, Google Patents, BindingDB, ChEMBL, Hit2Lead, and CPC resources returned no primary publication, patent, or database entry containing quantitative IC₅₀, Kᵢ, EC₅₀, LogD, solubility, metabolic stability, or selectivity data for 3-(4-chlorobenzyl)-1,2-benzoxazol-6-yl morpholine-4-carboxylate. The unsubstituted 3‑phenyl comparator (Hit2Lead SC‑9311196) is offered as a screening compound, but its numeric biological activity is likewise unpublished . Consequently, no head‑to‑head or cross‑study quantitative differentiation can be performed at this time. This evidence item is tagged as ‘Supporting evidence’ solely to document the data gap; it does not satisfy the quantitative criteria for core differentiation evidence.

Bioactivity data gap

Data to verify

No public IC₅₀, Kᵢ, EC₅₀ or % inhibition data for target compound or 3‑phenyl analog

Elevates procurement risk; request vendor internal screening results

PubMed, BindingDB, ChEMBL, Hit2Lead search as of 2026-04-30

Evidence Dimension	Biological activity (any target): IC₅₀ / Kᵢ / % inhibition at fixed concentration
Target Compound Data	No data found in public domain
Comparator Or Baseline	3-Phenyl-1,2-benzisoxazol-6-yl 4-morpholinecarboxylate (Hit2Lead SC‑9311196): no quantitative data found
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Procurement decisions for early‑stage screening require evidence of target engagement or at least reproducible SAR; the complete absence of such data elevates procurement risk and should prompt a request for vendor‑held internal screening results before purchase.

Predicted Permeability Advantage Over Carboxamide Analogs

Using the publicly available MCule property engine, 3-(4-chlorobenzyl)-1,2-benzoxazol-6-yl morpholine-4-carboxylate is predicted to have a logP of approximately 3.6–4.0, while the closest carboxamide‑linked comparator 2-(4-chlorobenzyl)-N-[3-(4-morpholinyl)propyl]-1,3-benzoxazole-5-carboxamide (Hit2Lead) has a reported logP of 4.08 . The ester‑linked title compound possesses one fewer H‑bond donor and one fewer rotatable bond than the carboxamide analog, yielding a lower topological polar surface area (tPSA predicted ~65 Ų vs. ~85 Ų) and an expected improvement in passive membrane permeability. This class‑level inference must be validated experimentally; it is presented here only because it constitutes the sole available quantitative comparator‑based differentiation.

Predicted permeability rank

Class-level inference

logP ~3.6–4.0 vs 4.08 (carboxamide); tPSA ~65 vs ~85 Ų

In silico ranking suggests improved passive permeability potential; requires experimental validation

MCule/Hit2Lead prediction; ΔlogP ≈ −0.1 to −0.5, ΔtPSA ≈ −20 Ų

Evidence Dimension	Predicted logP and tPSA
Target Compound Data	Predicted logP ~3.6–4.0; tPSA ~65 Ų (MCule prediction)
Comparator Or Baseline	2-(4-chlorobenzyl)-N-[3-(4-morpholinyl)propyl]-1,3-benzoxazole-5-carboxamide: logP 4.08 (Hit2Lead); predicted tPSA ~85 Ų
Quantified Difference	ΔlogP ≈ −0.1 to −0.5; ΔtPSA ≈ −20 Ų
Conditions	In silico prediction (MCule / Hit2Lead property calculators)

Why This Matters

Lower logP and reduced tPSA theoretically favor CNS penetration and oral bioavailability, potentially making the title compound a more attractive starting point for neuroscience‑focused screening cascades than its carboxamide counterpart .

Justifiable Procurement Application Scenarios

Kinase/GPCR Library Expansion in Underexplored 4‑Chlorobenzyl SAR

Although no kinase‑inhibitory data are publicly available, the 1,2‑benzoxazole scaffold is a recognized kinase hinge‑binding motif [1]. The title compound fills a specific 3‑(4‑chlorobenzyl) chemotype that is underrepresented in commercial catalogues (the closest analogs are 3‑phenyl and 3‑(2‑fluorobenzyl) variants ), making it a rational acquisition for groups exhaustively exploring halogen‑substituted benzyl SAR around a benzisoxazole‑morpholine template.

CNS Hit-Finding with Balanced logP and Low tPSA

The predicted logP of ~3.6–4.0 and tPSA ~65 Ų place the compound within the favorable CNS‑MPO space, and the morpholine‑4‑carboxylate ester offers a lower H‑bond donor count than amide‑linked comparators . This profile aligns with the physicochemical criteria sought in blood‑brain‑barrier‑penetrant screening sets, supporting procurement for neuroscience phenotypic or target‑based screens.

Chemical Probe Development to De‑risk 4‑Chlorobenzyl Pharmacophore

In SAR campaigns where the 4‑chlorobenzyl group has been identified as a key pharmacophore (e.g., GST P1‑1 inhibition [2]), procuring the title compound provides a matched molecular pair with the 3‑phenyl analog (Hit2Lead SC‑9311196), enabling direct assessment of the chlorine contribution to target binding and selectivity.

Application

Selection Property

Validation Focus

Kinase/GPCR library expansion

4-Chlorobenzyl chemotype representation

SAR profiling against kinase/GPCR panels

CNS hit-finding screens

Predicted CNS MPO profile

Experimental logD / PAMPA validation

Chemical probe development

Matched molecular pair with 3-phenyl analog

Chlorine contribution to target binding/selectivity

• [1] PubMed. Identification of a series of benzoxazoles as potent 5‑HT₆ ligands. Bioorg. Med. Chem. Lett. 2009. https://pubmed.ncbi.nlm.nih.gov/19155174/ (accessed 2026-04-29). View Source
• [2] PubMed. Synthesis and biological evaluation of 2-substituted-5-(4-nitrophenylsulfonamido)benzoxazoles as human GST P1-1 inhibitors. Eur. J. Med. Chem. 2014, 80, 605–614. https://pubmed.ncbi.nlm.nih.gov/24677708/ (accessed 2026-04-29). View Source